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Cat. No.: B1338012 Get Quote

An In-depth Technical Guide on the Hazards and Toxicity of 3-Fluorophenylacetyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Fluorophenylacetyl chloride is a reactive acyl chloride used in organic synthesis. Due to

the limited availability of specific toxicological data for this compound, this guide provides a

comprehensive overview of its hazards and toxicity based on information from safety data

sheets and data from structurally similar compounds, namely Phenylacetyl chloride and

Fluoroacetyl chloride. This document outlines the known hazards, summarizes available

toxicological data, describes relevant experimental protocols for toxicity assessment, and

explores potential signaling pathways involved in its toxic effects. All quantitative data is

presented in structured tables, and key experimental workflows and signaling pathways are

visualized using diagrams.

Chemical and Physical Properties
3-Fluorophenylacetyl chloride is a combustible liquid that is expected to react violently with

water, a characteristic common to acyl halides. This reactivity is a primary driver of its

hazardous nature, as it can produce corrosive byproducts upon contact with moisture.
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Property Value Reference

Molecular Formula C₈H₆ClFO [1][2]

Molecular Weight 172.58 g/mol [1]

CAS Number 458-04-8 [1][2]

Appearance

Not explicitly stated, but

analogous compounds are

colorless to yellow liquids.

Reactivity

Reacts violently with water.[3]

Incompatible with acids, acid

chlorides, acid anhydrides, and

oxidizing agents.[1]

[1][3]

Hazard Identification and Classification
Based on available safety data sheets, 3-Fluorophenylacetyl chloride is classified as a

hazardous substance. The primary hazards are associated with its corrosive and irritant

properties.

Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[2]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation.[2]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

system)

H335: May cause respiratory

irritation.[1][2]

Note: For the structurally similar 4-Fluorophenylacetyl chloride, a more severe classification of

"Causes severe skin burns and eye damage" (H314) is reported, suggesting that 3-
Fluorophenylacetyl chloride may also have corrosive potential.[4][5]

Toxicological Summary
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Direct quantitative toxicological data, such as LD50 (median lethal dose) or LC50 (median

lethal concentration) values, for 3-Fluorophenylacetyl chloride are not readily available in the

public domain. Safety data sheets consistently state that the toxicological properties have not

been thoroughly investigated.[1] Therefore, data from analogous compounds are used to infer

potential toxicity.

General Effects: Acyl halides are extremely corrosive and irritating to mucous membranes,

eyes, and the respiratory tract. Direct contact with the skin can cause severe burns, and their

fumes are a serious inhalation hazard.[6]

Data on Analogous Compounds:

Compound Test Species Route Value

Fluoroacetyl

chloride
LC50 Mouse Inhalation

200 mg/m³/10

min

Acetyl chloride LD50 Rat Oral 910 mg/kg

Local Effects:

Skin: Causes skin irritation and potentially severe burns upon direct contact.[2][7]

Eyes: Causes serious eye irritation and potentially severe eye damage.[2][7]

Inhalation: May cause respiratory irritation.[1][2] Inhalation of vapors from similar compounds

can be fatal due to severe damage to the respiratory tract.[7]

Carcinogenicity: There is no evidence to suggest that 3-Fluorophenylacetyl chloride is a

carcinogen. No component of this product at levels greater than or equal to 0.1% is identified

as a probable, possible, or confirmed human carcinogen by IARC.[1]

Experimental Protocols
Standardized protocols, such as those from the Organisation for Economic Co-operation and

Development (OECD), are used to assess the toxicity of chemicals. The following are

summaries of key protocols relevant to the hazards of 3-Fluorophenylacetyl chloride.
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Skin Irritation/Corrosion Assessment (Based on OECD
Guideline 404)
This test evaluates the potential of a substance to cause skin irritation or corrosion.

Test System: Typically, a single healthy young adult albino rabbit.

Procedure:

A small area of the animal's back is clipped free of fur.

A 0.5 mL (for liquids) or 0.5 g (for solids) dose of the test substance is applied to a small

area of the skin under a gauze patch.

The patch is held in place with tape for a 4-hour exposure period.

After exposure, the patch is removed, and the skin is cleaned.

Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours after patch removal.

Classification: The severity and reversibility of the skin reactions determine the classification

as an irritant or corrosive.

Preparation Exposure Observation & Scoring Classification

Healthy Albino Rabbit Clip Fur on Back Apply 0.5 mL/g of
3-Fluorophenylacetyl chloride Cover with Gauze Patch 4-Hour Exposure Remove Patch & Clean Skin Observe at 1 hr Observe at 24 hr Observe at 48 hr Observe at 72 hr Score Erythema & Edema Classify as Irritant or Corrosive

based on Severity & Reversibility

Click to download full resolution via product page

Workflow for OECD 404 Acute Dermal Irritation/Corrosion Test.

Eye Irritation/Corrosion Assessment (Based on OECD
Guideline 405)
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This test determines the potential of a substance to cause eye irritation or corrosion.

Test System: A single healthy young adult albino rabbit.

Procedure:

The test substance (0.1 mL for liquids or 0.1 g for solids) is placed in the conjunctival sac

of one eye.

The eyelids are held together for about one second.

The other eye remains untreated and serves as a control.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The

cornea, iris, and conjunctiva are scored for opacity, inflammation, and redness.

Classification: The severity and reversibility of the ocular lesions determine the classification.

Acute Inhalation Toxicity Assessment (Based on OECD
Guideline 403)
This guideline is used to determine the toxicity of a substance upon inhalation and to determine

an LC50 value.

Test System: Typically young adult rats.

Procedure:

Animals are placed in an inhalation chamber.

The test substance is generated as a vapor or aerosol at a specific concentration in the air

supplied to the chamber.

Exposure is typically for 4 hours.

Observation: Animals are observed for signs of toxicity during and after exposure for up to 14

days. Mortality, clinical signs, and body weight changes are recorded.
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Endpoint: The primary endpoint is the LC50, the concentration of the chemical in the air that

is expected to cause death in 50% of the test animals.

Exposure Setup

Exposure Phase

Post-Exposure Observation

Endpoint Determination

Inhalation Chamber

Place Animals in Chamber

Vapor/Aerosol Generator

Expose to Test Atmosphere
(4 hours)

Observe for 14 Days

Record Mortality,
Clinical Signs, Body Weight

Calculate LC50

Click to download full resolution via product page
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Workflow for OECD 403 Acute Inhalation Toxicity Test.

Potential Signaling Pathways in Toxicity
The corrosive and irritant effects of 3-Fluorophenylacetyl chloride are likely mediated by its

reactivity as an electrophile. This reactivity can lead to the covalent modification of cellular

macromolecules, triggering specific signaling pathways involved in inflammation and cell death.

TRPA1 Activation by Electrophiles
The Transient Receptor Potential Ankyrin 1 (TRPA1) is an ion channel expressed in sensory

neurons that acts as a sensor for electrophilic irritants.

Covalent Modification: Electrophilic compounds like acyl chlorides can covalently modify

cysteine residues on the intracellular domain of the TRPA1 channel.

Channel Opening: This modification induces a conformational change in the channel,

causing it to open.

Calcium Influx: The open channel allows for the influx of cations, primarily calcium (Ca²⁺),

into the neuron.

Neuronal Activation: The increase in intracellular calcium depolarizes the neuron, leading to

the generation of action potentials that are transmitted to the central nervous system,

resulting in the sensation of pain and irritation. This also triggers the release of pro-

inflammatory neuropeptides.
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TRPA1 Signaling Pathway

3-Fluorophenylacetyl chloride
(Electrophile)

TRPA1 Channel
(Closed)

Covalent Modification
of Cysteine Residues

TRPA1 Channel
(Open)

Conformational Change

Ca²⁺ Influx

Channel Opening

Neuronal Activation
(Pain/Irritation Signal)

Click to download full resolution via product page

TRPA1 channel activation by an electrophilic irritant.

NF-κB Signaling in Skin Inflammation
Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB) is a key transcription

factor that regulates the inflammatory response.

Cellular Stress: Contact with a corrosive agent like 3-Fluorophenylacetyl chloride causes

cellular stress and damage to skin cells (keratinocytes).
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IKK Activation: This stress activates the IκB kinase (IKK) complex.

IκBα Phosphorylation and Degradation: The activated IKK complex phosphorylates the

inhibitory protein IκBα, which is bound to NF-κB in the cytoplasm. This phosphorylation

targets IκBα for ubiquitination and subsequent degradation by the proteasome.

NF-κB Translocation: The degradation of IκBα unmasks a nuclear localization signal on NF-

κB, allowing it to translocate from the cytoplasm to the nucleus.

Gene Transcription: In the nucleus, NF-κB binds to specific DNA sequences in the promoter

regions of target genes, leading to the transcription of pro-inflammatory cytokines (e.g., TNF-

α, IL-1, IL-6), chemokines, and adhesion molecules, which mediate the inflammatory

response.[8][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 13 Tech Support

https://cameochemicals.noaa.gov/chemical/4209
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


NF-κB Signaling in Skin Inflammation

Chemical Insult
(e.g., 3-Fluorophenylacetyl chloride)

Cellular Stress/
Damage

IKK Complex Activation

IκBα Phosphorylation

IκBα Degradation

NF-κB Translocation
to Nucleus

Transcription of
Pro-inflammatory Genes
(Cytokines, Chemokines)

Inflammatory Response

Click to download full resolution via product page

NF-κB activation pathway in response to a chemical irritant.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.benchchem.com/product/b1338012?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling and Safety Precautions
Given its hazardous nature, strict safety protocols must be followed when handling 3-
Fluorophenylacetyl chloride.

Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

[2]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.[2]

Skin Protection: Wear protective gloves (e.g., neoprene) and a lab coat or other protective

clothing.[7]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with

appropriate cartridges for organic vapors and acid gases.[1]

Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing vapors or mist. Keep

away from incompatible materials such as water and oxidizing agents.[1]

Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container under an inert

atmosphere.[1] Protect from moisture.

Spills: In case of a spill, evacuate the area. Wear appropriate PPE. Absorb with an inert

material (e.g., vermiculite, sand) and place in a suitable container for disposal. Do not use

water to clean up spills.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[1][2]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
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to do. Continue rinsing. Seek immediate medical attention.[1][2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[1]

Conclusion
While specific toxicological data for 3-Fluorophenylacetyl chloride is limited, its chemical

nature as a reactive acyl halide and information from structurally similar compounds indicate

that it is a hazardous substance. It should be handled with extreme care, assuming it to be

corrosive to the skin and eyes and toxic upon inhalation. The primary toxic effects are likely

mediated by its electrophilic reactivity, leading to the activation of inflammatory signaling

pathways such as NF-κB and sensory irritation through channels like TRPA1. All work with this

compound should be conducted with appropriate engineering controls and personal protective

equipment in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Hazards and toxicity of 3-Fluorophenylacetyl chloride].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1338012#hazards-and-toxicity-of-3-
fluorophenylacetyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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